BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: DEHA Dosage
Adjustment for Boiler Feedwater Oxygen Control

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N,N-Diethylhydroxylamine

Cat. No.: B104588

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals utilizing DEHA (N,N-
Diethylhydroxylamine) as an oxygen scavenger in boiler feedwater treatment.

Troubleshooting Guide

Issue: Low DEHA residual despite correct initial dosage.

e Question: My DEHA residual is consistently low or zero, even though I'm dosing based on
the measured dissolved oxygen. What could be the cause?

o Answer:

» Higher than expected oxygen ingress: There might be air leaks in the feedwater system,
especially on the suction side of the feed pump. This introduces more oxygen than
accounted for in your initial measurement. Inspect for leaks at pump seals, valve
packings, and flange gaskets.[1]

» |naccurate dissolved oxygen measurement: Ensure your dissolved oxygen meter is
properly calibrated and that the sample is taken correctly to avoid atmospheric
contamination.[1]

» Low feedwater temperature: DEHA's reaction rate with oxygen is slower at lower
temperatures.[2][3] For low-pressure and low-temperature systems, DEHA is less
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efficient.[2][3][4]

» Incorrect pH: The reaction rate of DEHA is pH-dependent. It is more effective at higher
pH values (around 11).[5]

» Short reaction time: Ensure there is sufficient time for the DEHA to react with the oxygen
before the point of residual testing.

» Improper DEHA storage or handling: Ensure the DEHA solution has not degraded due
to improper storage. Keep containers tightly sealed and store in a cool, dry place.[4]

Issue: High DEHA consumption and cost.

e Question: | seem to be using an excessive amount of DEHA to maintain the desired residual.
How can | optimize the dosage?

o Answer:

= Optimize mechanical deaeration: Ensure your mechanical deaerator is functioning
optimally to remove the bulk of dissolved oxygen. This will significantly reduce the
chemical demand for DEHA.[1][6] A properly operating deaerator should have a visible
plume of 1-1.5 meters high above the vent.[1]

» Check for system leaks: As with low residual, unidentified air leaks are a primary cause
of high chemical consumption.

» Review dosage calculation: While the stoichiometric requirement is around 1.24 ppm of
DEHA for 1 ppm of oxygen, in practice, a higher dosage of around 3-4 ppm is often
required for effective removal.[6][7] Ensure your calculation is based on practical
requirements rather than just the chemical equation.

» Continuous Dosing: Feed DEHA continuously to the deaerator storage section or the
condensate line.[8] This matches the chemical feed to the oxygen ingress, which is
more efficient than slug dosing.

Frequently Asked Questions (FAQs)

e What is DEHA and why is it used in boiler water treatment?
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o DEHA (N,N-Diethylhydroxylamine) is a volatile organic compound used as an oxygen
scavenger in boiler systems.[3][4] It is crucial to remove dissolved oxygen from boiler
feedwater because it is a primary cause of corrosion and pitting of metal surfaces, which
can lead to equipment failure and inefficiency.[2][3][4][9]

e How does DEHA remove oxygen?

o DEHA chemically reacts with dissolved oxygen to form harmless byproducts like acetic
acid, nitrogen, and water.[5][6][10] This reaction prevents the oxygen from corroding the
metal components of the boiler system.[4]

e What are the advantages of DEHA over other oxygen scavengers like hydrazine or sodium
sulfite?

o DEHA has lower toxicity than hydrazine, making it a safer alternative.[2][3][4] Unlike
sodium sulfite, DEHA is volatile, meaning it can travel with the steam to protect the entire
steam and condensate system from corrosion.[2][3][9][10][11][12] Additionally, DEHA does
not add to the total dissolved solids (TDS) in the boiler water.[7][10]

o What is metal passivation and how does DEHA contribute to it?

o Passivation is a process where a metal surface becomes less reactive. DEHA contributes
to this by helping to convert red rust (hematite) into a more stable, protective black
magnetite layer on the steel surfaces of the boiler.[2][3][4][9][10] This magnetite layer acts
as a barrier against further corrosion.[9]

o Does DEHA affect the pH of the boiler water?

o Yes, DEHA thermally degrades in the boiler system to form neutralizing amines
(diethylamine and ethylmethylamine).[2][3][4][9] These byproducts can increase the pH of
the condensate, which helps to protect against carbonic acid corrosion and may reduce
the need for additional pH-adjusting chemicals.[2][3][4][9]

e Where should DEHA be injected into the boiler system?

o DEHA should be fed continuously to the deaerator storage section, the condensate line, or
directly to the boiler.[4][8] The best feed point depends on the specific issues being
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addressed in the system.[8]

Data Presentation

Parameter

Recommended Value

Notes

DEHA Dosage Rate

20 ml/m3 of feedwater per

mg/L of dissolved oxygen[4][8]

This is a typical starting point
and may need adjustment

based on system specifics.

Theoretical Stoichiometric

Ratio

1.24 ppm DEHA per 1 ppm
O2[6][7]

Practical dosage is often
higher, around 3-4 ppm DEHA
per 1 ppm O2.[6][7]

Feedwater DEHA Residual

0.1 - 0.25 ppm (100 - 250 ppb)
[41[8]

Maintaining a residual ensures
complete oxygen removal and

provides a buffer.

Condensate DEHA Residual

0.15 - 0.25 ppm[13]

Aresidual in the condensate
confirms protection throughout

the entire steam system.

High-Pressure Hot Water

Systems Residual

5 - 10 ppm[4][8]

These systems often require a
higher residual for adequate

protection.

Initial Dosage for Low to

Moderate Pressure Systems

300 - 500 ppb[4]

This is a recommended
starting dosage for new

applications.

Experimental Protocols
Protocol 1: Determination of DEHA Residual
(Colorimetric Method)

This protocol is based on the widely used PDTS method, as there is no official standardized

method for DEHA testing.[3][4][14]

o Sample Collection:

o Collect a water sample from the condensate system or feedwater line.[13]
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o Cool the sample to 20-25°C.[13][15]

o ltis critical to perform the test immediately after sample collection to prevent DEHA loss to
the atmosphere.[13]

e Procedure (using a commercial test kit, e.g., CHEMetrics K-3902):

o Pour 5 mL of the cooled water sample into each of the two measuring glasses. Place one
glass in position A of the comparator (this will be the blank).[15]

o To the second measuring glass (position B), add the specified number of drops of the
DEHA reagent 1 (an excess of ferric iron). Seal the glass and mix.[15]

o Add the specified number of drops of DEHA reagent 2 (PDTS indicator). Seal the glass
and mix again.[15] The ferric iron is reduced to ferrous iron by DEHA. The ferrous iron
then reacts with the PDTS indicator to form a pink-purple colored complex.[3][14]

o Allow for the specified reaction time (e.g., 10 minutes) for the color to fully develop.[13][15]
o Place the second glass in position B of the comparator.

o Slide the comparator until the colors in the inspection hole match. Read the DEHA
concentration in ppm from the scale.[13][15]

Protocol 2: Measuring Dissolved Oxygen

Accurate dissolved oxygen measurement is crucial for calculating the correct DEHA dosage.
On-line analyzers are recommended for the most accurate readings.[1]

¢ Instrumentation:

o Use a calibrated, portable, or on-line dissolved oxygen meter capable of measuring in the
parts per billion (ppb) or pg/L range.

e Sample Point:

o The sample should be taken from the feedwater line just before the DEHA injection point
to determine the oxygen load that needs to be treated.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.marichem-marigases.com/media/fkupczp2/deha-test-kit.pdf
http://www.ctlscientificsupply.com/prodinsert/931024insert.pdf
https://www.marichem-marigases.com/media/fkupczp2/deha-test-kit.pdf
http://www.ctlscientificsupply.com/prodinsert/931024insert.pdf
http://www.ctlscientificsupply.com/prodinsert/931024insert.pdf
http://www.ctlscientificsupply.com/prodinsert/931024insert.pdf
https://www.aquaphoenixsci.com/the-use-and-testing-of-deha-nn-diethylhydroxylamine-in-boilers/
https://www.chemetrics.com/the-use-and-testing-of-deha-nn-diethylhydroxylamine-in-boilers/
https://www.marichem-marigases.com/media/fkupczp2/deha-test-kit.pdf
http://www.ctlscientificsupply.com/prodinsert/931024insert.pdf
https://www.marichem-marigases.com/media/fkupczp2/deha-test-kit.pdf
http://www.ctlscientificsupply.com/prodinsert/931024insert.pdf
https://iccontrols.com/wp-content/uploads/art-v1500388_boiler_dissolved_oxygen_control.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

e Procedure for Grab Sample (if on-line analyzer is unavailable):

o Connect a sample tube to the sample port. Purge the tube with the feedwater for several
minutes to eliminate any trapped air.

o Submerge the tip of the sample tube into a collection container and allow the water to
overflow for at least one minute to displace any air.

o Carefully insert the dissolved oxygen probe into the container, ensuring no air bubbles are
trapped on the sensor membrane.

o Allow the reading to stabilize before recording the dissolved oxygen concentration.

Note: Grab sampling for dissolved oxygen at low ppb levels is highly susceptible to
atmospheric contamination and can lead to erroneously high readings.[1]
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Caption: Chemical reaction pathway of DEHA with dissolved oxygen.
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Caption: Troubleshooting workflow for low DEHA residual.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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